Cas no 921471-63-8 (N-(3-chloro-4-methylphenyl)-2-{5-methoxy-2-(morpholin-4-yl)methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide)

• Product Name: N-(3-chloro-4-methylphenyl)-2-{5-methoxy-2-(morpholin-4-yl)methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide
• CAS No: 921471-63-8
• MF: C₂₀H₂₄ClN₃O₄
• MW: 405.875264167786
• CID: 5826341
• PubChem ID: 27536615
• Update Time: 2023-11-22

N-(3-chloro-4-methylphenyl)-2-{5-methoxy-2-(morpholin-4-yl)methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 1(4H)-Pyridineacetamide, N-(3-chloro-4-methylphenyl)-5-methoxy-2-(4-morpholinylmethyl)-4-oxo-
• 921471-63-8
• F2086-0281
• AKOS005011847
• N-(3-chloro-4-methylphenyl)-2-{5-methoxy-2-[(morpholin-4-yl)methyl]-4-oxo-1,4-dihydropyridin-1-yl}acetamide
• N-(3-chloro-4-methylphenyl)-2-(5-methoxy-2-(morpholinomethyl)-4-oxopyridin-1(4H)-yl)acetamide
• N-(3-chloro-4-methylphenyl)-2-{5-methoxy-2-(morpholin-4-yl)methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide

• Inchi： 1S/C20H24ClN3O4/c1-14-3-4-15(9-17(14)21)22-20(26)13-24-12-19(27-2)18(25)10-16(24)11-23-5-7-28-8-6-23/h3-4,9-10,12H,5-8,11,13H2,1-2H3,(H,22,26)
• InChI Key： NJTXCAAVDXWDBF-UHFFFAOYSA-N
• SMILES： C1(CN2CCOCC2)N(CC(NC2=CC=C(C)C(Cl)=C2)=O)C=C(OC)C(=O)C=1

Computed Properties

• Exact Mass: 405.1455339g/mol
• Monoisotopic Mass: 405.1455339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides